Cas no 422545-96-8 (2-[(2R)-1-methylpyrrolidin-2-yl]ethan-1-amine)

• Product Name: 2-[(2R)-1-methylpyrrolidin-2-yl]ethan-1-amine
• CAS No: 422545-96-8
• MF: C₇H₁₆N₂
• MW: 128.215341567993
• MDL: MFCD11865334
• CID: 328313
• PubChem ID: 25272068
• Update Time: 2025-05-24

2-[(2R)-1-methylpyrrolidin-2-yl]ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• (R)-2-(1-Methylpyrrolidin-2-yl)ethanamine
• (2R)-1-Methyl-2-pyrrolidineethanamine
• (R)-1-methyl-2-(aminoethyl)pyrrolidine
• (R)-1-METHYL-2-PYRROLIDINEETHANAMINE
• AG-F-50266
• AK130907
• CTK1D5543
• KB-209699
• PB32997
• SureCN2829694
• 2-[(2R)-1-methylpyrrolidin-2-yl]ethan-1-amine
• MFCD11865334
• 2-((2r)-1-methylpyrrolidin-2-yl)ethanamine
• AS-50849
• (R)-2-(1-Methylpyrrolidin-2-yl)ethanamine diHCl
• (R)-2-(1-methylpyrrolidin-2-yl)ethan-1-amine
• CS-0054116
• SCHEMBL2829694
• DTXSID101288117
• 422545-96-8
• AKOS016844310
• 2-[(2R)-1-METHYLPYRROLIDIN-2-YL]ETHANAMINE
• P11249
• 2-Pyrrolidineethanamine,1-methyl-,(2R)-(9CI)
• DB-003825

• MDL： MFCD11865334
• Inchi： 1S/C7H16N2/c1-9-6-2-3-7(9)4-5-8/h7H,2-6,8H2,1H3/t7-/m1/s1
• InChI Key： PNHGJPJOMCXSKN-SSDOTTSWSA-N
• SMILES： N1(C)CCC[C@@H]1CCN

Computed Properties

• Exact Mass: 128.13148
• Monoisotopic Mass: 128.131348519g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 83
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 29.3Ų

Experimental Properties

• Density: 0.909
• Boiling Point: 152.7°C at 760 mmHg
• Flash Point: 65°C
• Refractive Index: 1.473
• PSA: 29.26
• LogP: 1.06760

Additional information on 2-[(2R)-1-methylpyrrolidin-2-yl]ethan-1-amine

2-[(2R)-1-Methylpyrrolidin-2-yl]ethan-1-amine: A Comprehensive Overview

2-[(2R)-1-Methylpyrrolidin-2-yl]ethan-1-amine, also known by its CAS number 422545-96-8, is a compound of significant interest in the field of organic chemistry and pharmacology. This compound is a derivative of pyrrolidine, a five-membered saturated heterocyclic amine, which has been extensively studied for its various applications in drug design and synthesis. The structure of this compound features a chiral center at the 2-position of the pyrrolidine ring, making it a valuable substrate for asymmetric synthesis and enantioselective reactions.

The synthesis of 422545-96-8 typically involves multi-step processes, including the formation of the pyrrolidine ring and subsequent functionalization to introduce the ethanamine group. Recent advancements in catalytic asymmetric synthesis have enabled more efficient and selective methods for producing this compound. For instance, researchers have employed organocatalysts such as proline derivatives to achieve high enantiomeric excess in the synthesis of this compound, which is crucial for its application in chiral drug intermediates.

In terms of applications, 2-[(2R)-1-methylpyrrolidin-2-yl]ethan-1-amine has shown potential in the development of bioactive molecules. Its structure provides a rigid chiral environment that can be exploited in the design of small molecule inhibitors targeting various enzymes and receptors. Recent studies have highlighted its role as a building block in the synthesis of complex natural product analogs, demonstrating its versatility in medicinal chemistry.

The pharmacological properties of this compound are closely tied to its ability to modulate cellular signaling pathways. For example, derivatives of this compound have been investigated for their potential as kinase inhibitors, which are critical targets in cancer therapy. Additionally, its structural features make it a promising candidate for use in peptide-based drug delivery systems due to its ability to enhance membrane permeability and bioavailability.

From an analytical standpoint, the characterization of CAS 422545-96-8 has been enhanced by modern spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed insights into its molecular structure and stereochemistry, ensuring high purity and consistency in commercial preparations. Furthermore, computational chemistry approaches have been employed to predict its physicochemical properties and interactions with biological targets, aiding in its rational design and optimization.

In conclusion, 2-[(2R)-1-methylpyrrolidin-2-yl]ethan-1-amino stands out as a versatile and valuable compound in contemporary chemical research. Its unique structure, combined with advancements in synthetic methodologies and analytical techniques, positions it as a key player in the development of innovative therapeutic agents. As research continues to uncover new applications and improve synthetic strategies, this compound will undoubtedly remain at the forefront of chemical innovation.